(2H3)Acetic anhydride
Overview
Description
Acetic anhydride, also known as ethanoic anhydride, is an organic compound with the formula (CH3CO)2O. It is the simplest isolable anhydride of a carboxylic acid and is widely used as a reagent in organic synthesis. Acetic anhydride is a colorless, flammable liquid with a pungent, acrid odor. It is miscible with water and most polar organic solvents, and is hygroscopic. It is a widely used reagent in a variety of organic synthesis applications, including the synthesis of pharmaceuticals, dyes, and other chemicals.
Scientific Research Applications
1. Thermokinetic Analysis
- Methods of Application: Acetic anhydride samples are examined under isothermal conditions of 40, 50, and 60 °C, considering factors such as stirring rate, feed rate, and temperature .
- Results: The optimum operating environment for hydrolysis of acetic anhydride is found to be 50 °C. The apparent activation energy of acetic anhydride hydrolysis is determined as 57.77 kJ mol –1 using the Arrhenius equation .
2. Reaction Enthalpy and Kinetics Characterization
- Methods of Application: The platform consists of a thermoelectric element and a glass–silicon microreactor to measure heat flux and an inline IR spectrometer to monitor reaction conversion .
- Results: The exothermic reaction enthalpy and the endothermic heat of mixing of the reagent are determined to be −63 ± 3.0 kJ mol −1 and +8.8 ± 2.1 kJ mol −1 respectively .
3. Sustainable Routes to Elaborate Basic Building Blocks of the Chemical Industry
- Application Summary: Acetic anhydride is used in the chemical industry to convert compounds such as methanol and methyl esters into acetic acid or acetic anhydrides that are eventually incorporated into plastics, fabrics, medicines, and other products .
- Methods of Application: The research team re-examined the nickel-catalyzed carbonylation of esters to valuable anhydride compounds supported by imidazole derivatives .
- Results: The new nickel system has high activity even at low loadings of nickel, ligand, and additives. The catalyst system is tolerant to air and can be recharged with carbon monoxide without major losses in activity .
4. Synthesis Approach for Cellulose Acetate
- Application Summary: Acetic anhydride is used in a more sustainable synthesis approach for cellulose acetate .
- Methods of Application: The DBU/CO2 switchable solvent system is used for an efficient homogeneous cellulose acetylation process without the need of any additional catalyst or activation step .
- Results: The method demonstrated high recycling ratios (87.0–98.9%) and less cellulose backbone degradation compared to a cellulose acetate sample synthesized by the Acetic Acid Process from the same cellulose source .
5. Acetylation of Nucleosides
- Application Summary: Acetic anhydride is used for the acetylation of free nucleosides .
- Methods of Application: Acetic anhydride/acetic acid is used as a reusable solvent and acetylating regent .
- Results: The method achieved highly practical acetylation of a series of nucleosides .
6. New Process for Making Anhydrides
- Application Summary: Acetic anhydride is used in a new process for making anhydrides. This process promises improvements in costs and sustainability .
- Methods of Application: The research team discovered that nickel, when paired with organic imidazole derivatives, is an excellent catalyst system for carbonylation reactions .
- Results: The new nickel system has high activity even at low loadings of nickel, ligand, and additives. The catalyst system is tolerant to air and can be recharged with carbon monoxide without major losses in activity .
properties
IUPAC Name |
(2,2,2-trideuterioacetyl) 2,2,2-trideuterioacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6O3/c1-3(5)7-4(2)6/h1-2H3/i1D3,2D3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFDIJRYMOXRFFG-WFGJKAKNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])C(=O)OC(=O)C([2H])([2H])[2H] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20168111 |
Source
|
| Record name | (2H3)Acetic anhydride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20168111 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
108.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2H3)Acetic anhydride | |
CAS RN |
16649-49-3 |
Source
|
| Record name | Acetic-2,2,2-d3 acid, 1,1′-anhydride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=16649-49-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (2H3)Acetic anhydride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016649493 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (2H3)Acetic anhydride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20168111 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | [2H3]acetic anhydride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.036.982 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[3-(4-Chlorophenyl)-5-isoxazolyl]methanamine](/img/structure/B1586143.png)
![Ethyl 4'-methoxy[1,1'-biphenyl]-4-carboxylate](/img/structure/B1586145.png)
![5-[(4-Chlorophenyl)thio]thiophene-2-sulfonamide](/img/structure/B1586155.png)
